Cas no 90780-54-4 (4,6,10,13,16,19-Docosahexaenoicacid, 8-hydroxy-, (4Z,6E,10Z,13Z,16Z,19Z)-)

• Product Name: 4,6,10,13,16,19-Docosahexaenoicacid, 8-hydroxy-, (4Z,6E,10Z,13Z,16Z,19Z)-
• CAS No: 90780-54-4
• MF: C₂₂H₃₂O₃
• MW: 344.487687110901
• CID: 798791
• PubChem ID: 53394257
• Update Time: 2025-11-02

4,6,10,13,16,19-Docosahexaenoicacid, 8-hydroxy-, (4Z,6E,10Z,13Z,16Z,19Z)- Chemical and Physical Properties

Names and Identifiers

• 4,6,10,13,16,19-Docosahexaenoicacid, 8-hydroxy-, (4Z,6E,10Z,13Z,16Z,19Z)-
• (+/-)8-HDOHE
• (±)8-HDoHE
• 8-hydroxydocosa-4,6,10,13,16,19-hexaenoic acid
• 4,6,10,13,16,19-Docosahexaenoic acid,8-hydroxy
• (+/-)8-HDHA
• DTXSID60694005
• 90780-54-4
• (??)8-HDHA
• HY-130238
• (+/-)-8-HDoHE
• SR-01000946905
• SR-01000946905-1
• ( inverted exclamation markA)8-HDHA
• Q27140014
• (4Z,6E,10Z,13Z,16Z,19Z)-8-hydroxydocosa-4,6,10,13,16,19-hexaenoic Acid
• (.+/-.)-8-Hydroxy-4Z,6E,10Z,13Z,16Z,19Z-docosahexaenoic acid
• CHEBI:72610
• (+/-)-8-hydroxy-4Z,6E,10Z,13Z,16Z,19Z-docosahexaenoic acid
• CS-0105925
• 8-HDOHE
• (.+/-.)8-HDoHE
• LMFA04000026
• AKOS040755368

• Inchi： 1S/C22H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-15-18-21(23)19-16-13-14-17-20-22(24)25/h3-4,6-7,9-10,12-16,19,21,23H,2,5,8,11,17-18,20H2,1H3,(H,24,25)
• InChI Key： ZHBVYDMSPDDAKE-UHFFFAOYSA-N
• SMILES： OC(C=CC=CCCC(=O)O)CC=CCC=CCC=CCC=CCC

Computed Properties

• Exact Mass: 344.23500
• Monoisotopic Mass: 344.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 6
• XLogP3: 5.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 6.43460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids

Additional information on 4,6,10,13,16,19-Docosahexaenoicacid, 8-hydroxy-, (4Z,6E,10Z,13Z,16Z,19Z)-

Exploring the Unique Properties and Applications of 4,6,10,13,16,19-Docosahexaenoic acid, 8-hydroxy-, (4Z,6E,10Z,13Z,16Z,19Z)- (CAS No. 90780-54-4)

The compound 4,6,10,13,16,19-Docosahexaenoic acid, 8-hydroxy-, (4Z,6E,10Z,13Z,16Z,19Z)- (CAS No. 90780-54-4) is a specialized derivative of docosahexaenoic acid (DHA), a well-known omega-3 fatty acid. This hydroxylated variant has garnered significant attention in recent years due to its unique structural features and potential biological activities. Researchers and industries are increasingly interested in this compound for its possible roles in nutritional supplements, pharmaceutical applications, and cosmetic formulations.

One of the most intriguing aspects of 8-hydroxy-DHA is its molecular structure. The presence of a hydroxyl group at the 8th carbon position, combined with its polyunsaturated backbone, makes it a highly reactive molecule with potential antioxidant properties. This structural uniqueness has led to investigations into its ability to modulate inflammatory pathways and cellular signaling, topics that are currently trending in biomedical research. The compound's Z,E-configuration of double bonds also contributes to its biological activity and stability profile.

In the realm of nutritional science, 90780-54-4 is being studied for its potential benefits in brain health and neuroprotection. With growing public interest in cognitive enhancement and prevention of neurodegenerative diseases, this compound represents an exciting area of research. Current studies suggest it may influence membrane fluidity in neural cells and potentially support synaptic function, making it relevant to today's focus on mental wellness and healthy aging.

The cosmetic industry has shown particular interest in 4,6,10,13,16,19-Docosahexaenoic acid, 8-hydroxy- for its potential skin benefits. As consumers increasingly seek out natural active ingredients with scientifically proven effects, this compound's possible anti-aging and moisturizing properties have positioned it as a promising candidate for advanced skincare formulations. Its ability to potentially modulate skin barrier function aligns perfectly with current market trends toward barrier repair products.

From a chemical perspective, the synthesis and stabilization of (4Z,6E,10Z,13Z,16Z,19Z)-8-hydroxy-DHA present interesting challenges that have spurred innovation in organic synthesis methodologies. The compound's sensitivity to oxidation requires specialized handling and formulation techniques, an area where recent advancements in encapsulation technologies and antioxidant systems have shown promise. These technical aspects are particularly relevant to researchers searching for information on polyunsaturated fatty acid stabilization.

Market analysts note growing commercial interest in hydroxylated fatty acids like 90780-54-4, driven by increasing demand for specialty lipids in various applications. The compound's potential in functional foods and medical nutrition products aligns with current consumer trends toward personalized nutrition and preventive healthcare. As research continues to uncover its biological activities, the market potential for this specialized lipid continues to expand.

Quality control and analytical characterization of 4,6,10,13,16,19-Docosahexaenoic acid, 8-hydroxy- represent another important area of focus. Advanced techniques such as HPLC-MS and NMR spectroscopy are essential for verifying the compound's purity and isomeric composition, topics frequently searched by quality assurance professionals in the nutraceutical and pharmaceutical industries. The development of robust analytical methods for this compound contributes to the broader field of lipidomics.

Environmental considerations surrounding the production of 8-hydroxy-DHA have also come into focus, reflecting current concerns about sustainable chemistry. Researchers are exploring biocatalytic methods for its synthesis as an alternative to traditional chemical approaches, addressing the growing demand for green chemistry solutions in specialty chemical production. This aspect makes the compound relevant to discussions about eco-friendly manufacturing in the chemical industry.

Looking forward, the scientific community anticipates that further research on CAS 90780-54-4 will clarify its mechanisms of action and therapeutic potential. Current investigations are exploring its possible roles in metabolic regulation, immune modulation, and cellular protection - all areas of intense scientific and public interest. As these studies progress, they may open new avenues for application in precision medicine and targeted therapies.

For researchers and industry professionals seeking detailed information about (4Z,6E,10Z,13Z,16Z,19Z)-8-hydroxy-docosahexaenoic acid, it's important to consult peer-reviewed studies and reliable technical sources. The compound's specialized nature requires careful consideration of its physicochemical properties, stability requirements, and biological activities when developing applications. As knowledge about this interesting molecule grows, it continues to offer exciting possibilities across multiple scientific and industrial domains.